Cas no 2171599-23-6 (3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171599-23-6
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 5934090
• PubChem ID: 165747825
• Update Time: 2025-10-24

3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[4-(ethylsulfanyl)butan-2-yl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1504167
• 2171599-23-6

• Inchi： 1S/C25H30N2O5S/c1-3-33-13-12-16(2)26-24(30)22(14-23(28)29)27-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： BHFPYXFXVOXGEJ-UHFFFAOYSA-N
• SMILES： S(CC)CCC(C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171599-23-6)

3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171599-23-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structure, combines multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both carbamoyl and methoxycarbonyl functionalities, along with its unique aliphatic and aromatic moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular framework of this compound is composed of a propanoic acid backbone, which is modified at both ends by distinct substituents. The N-terminal amine group is protected by a methoxycarbonyl (MOC) group derived from 9H-fluorene, a heterocyclic aromatic system known for its stability and luminescent properties. This protection strategy is commonly employed in peptide synthesis to prevent unwanted side reactions while allowing for selective deprotection at later stages. The C-terminal carbamoyl group is linked to a 4-(ethylsulfanyl)butan-2-yl moiety, which introduces both an ethylsulfanyl group and a butanoyl chain, adding complexity to the compound's interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. The structural features of 3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it an attractive scaffold for such applications. For instance, the fluorene-derived MOC group can serve as a fluorescent label in bioimaging studies, enabling researchers to track the compound's localization and interaction within cellular environments. Meanwhile, the ethylsulfanyl group has been shown to enhance binding affinity to certain protein targets, making it a valuable tool for structure-based drug design.

In the realm of medicinal chemistry, the synthesis of this compound represents a significant achievement in multi-step organic transformations. The introduction of both carbamoyl and MOC protecting groups necessitates precise control over reaction conditions to avoid side products. Researchers have leveraged modern catalytic systems, such as palladium-catalyzed cross-coupling reactions, to construct the fluorene-based moiety efficiently. Additionally, the use of chiral auxiliaries or asymmetric catalysis has been explored to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure drugs with improved pharmacological profiles.

The potential applications of 3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extend beyond traditional small-molecule drug development. Its structural motif has been investigated as a building block for peptidomimetics—molecules that mimic the biological activity of peptides but with enhanced stability and bioavailability. By replacing peptide residues with synthetic analogs like this compound, researchers can design ligands that interact with target proteins with high specificity while minimizing degradation in vivo.

Moreover, the compound's fluorescence properties have opened new avenues in diagnostic imaging and bioconjugation strategies. Fluorene derivatives are widely used in Förster resonance energy transfer (FRET) assays and other fluorescence-based detection methods due to their excellent photophysical characteristics. By incorporating this moiety into therapeutic candidates, scientists can develop dual-modality agents that combine therapy with real-time imaging, providing valuable insights into disease progression and treatment response.

The synthesis and characterization of 3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have also contributed to our understanding of reaction mechanisms in organic chemistry. Studies have revealed how the interplay between different functional groups influences overall reactivity and selectivity. For example, the influence of the ethylsulfanyl group on neighboring carbonyl functionalities has been studied in detail, providing insights into steric and electronic effects that govern molecular recognition processes.

As research continues to evolve, the demand for innovative synthetic methodologies remains high. The development of this compound exemplifies how interdisciplinary approaches—combining organic synthesis, medicinal chemistry, and materials science—can lead to breakthroughs with broad implications. Future work may focus on optimizing synthetic routes for scalability while exploring new derivatives that enhance pharmacological activity or reduce toxicity profiles.

In conclusion,3-{4-(ethylsulfanyl)butan-2-ylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171599-23-6) stands as a testament to the progress made in designing complex molecules with tailored functionalities. Its unique structural features offer numerous opportunities for therapeutic applications across various disease areas, while its synthetic challenges drive innovation in chemical methodology development. As scientists continue to unravel its potential through rigorous research efforts, this compound will undoubtedly play an important role in shaping next-generation pharmaceutical solutions.